Cas no 2168277-53-8 (3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole)

• Product Name: 3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole
• CAS No: 2168277-53-8
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 5937113
• PubChem ID: 165604724
• Update Time: 2025-10-30

3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole
• EN300-1586341
• 2168277-53-8

• Inchi： 1S/C8H11N3/c1-2-4-7(5-3-1)8-9-6-10-11-8/h4,6H,1-3,5H2,(H,9,10,11)
• InChI Key： IUCMSAPSERTXQT-UHFFFAOYSA-N
• SMILES： N1C(C2=CCCCC2)=NC=N1

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole

Research Brief on 3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole (CAS: 2168277-53-8): Recent Advances and Applications

The compound 3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole (CAS: 2168277-53-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by a cyclohexene ring fused with a 1,2,4-triazole moiety, exhibits unique chemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel bioactive molecules, particularly in the context of enzyme inhibition and antimicrobial activity.

One of the most notable advancements in the study of 3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole is its role as a kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers synthesized a series of analogs and evaluated their efficacy using in vitro and in silico methods. The results indicated that certain derivatives showed nanomolar affinity for CDK2 and CDK6, suggesting their potential as lead compounds for anticancer drug development.

In addition to its kinase inhibitory properties, 3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole has also been investigated for its antimicrobial potential. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its effectiveness against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, a finding supported by molecular docking simulations and experimental assays. These findings underscore the compound's potential as a scaffold for developing new antibiotics in an era of increasing antimicrobial resistance.

The synthetic accessibility of 3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, achieving a 78% yield with high purity. The authors emphasized the importance of green chemistry principles in the synthesis, utilizing solvent-free conditions and catalytic methods to minimize environmental impact. This advancement is particularly relevant for industrial-scale production, paving the way for broader applications in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole-based therapeutics. Pharmacokinetic studies reported in European Journal of Pharmaceutical Sciences indicate that some derivatives exhibit limited bioavailability, necessitating further structural modifications. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations, with preliminary results showing improved absorption profiles in animal models.

In conclusion, 3-(cyclohex-1-en-1-yl)-1H-1,2,4-triazole (CAS: 2168277-53-8) represents a versatile scaffold with significant potential in drug discovery. Recent studies have demonstrated its applicability in oncology, infectious diseases, and beyond, supported by advances in synthetic chemistry and molecular modeling. Future research directions include optimization of pharmacokinetic properties and expansion of its therapeutic applications through targeted structural modifications.